![molecular formula C17H20N2OS2 B2603392 7-phenyl-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide CAS No. 1797185-19-3](/img/structure/B2603392.png)
7-phenyl-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide
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Description
7-phenyl-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide, also known as PTZ-343, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. PTZ-343 is a thiazepane derivative, which is a class of compounds known for their biological activity, particularly in the central nervous system.
Scientific Research Applications
Heterocyclic Compound Synthesis and Applications
Anticonvulsant and Antimicrobial Activities
Compounds with structures incorporating thiophene and related heterocyclic frameworks have been synthesized and evaluated for various biological activities. For instance, substituted 1,3,4-thiadiazoles, which share a similar structural motif with the queried compound, have shown potent anticonvulsant properties in preclinical models, comparing favorably with standard anticonvulsant drugs like phenytoin and carbamazepine (Stillings, Welbourn, & Walter, 1986). Similarly, thiophene derivatives have been synthesized and shown to possess antibacterial activity, suggesting potential applications in developing new antibiotic agents (Ahmed, 2007).
Anticancer and Antiarrhythmic Properties
Research has also focused on the synthesis of thiophene derivatives for their anticancer and antiarrhythmic properties. Novel thiophene derivatives have been developed, demonstrating high activity in preclinical tests against various cancer cell lines, indicating their potential as anticancer agents (Amr et al., 2010). Additionally, compounds containing thiophene groups have shown serotonin antagonist and antianxiety activities, further broadening the potential therapeutic applications of such molecules.
Synthesis Techniques and Chemical Characterization
Practical Synthesis Approaches
Innovative synthesis methods have been developed for compounds within the same chemical family, highlighting the importance of such chemicals in pharmaceutical research. For example, a practical synthesis method has been outlined for an orally active CCR5 antagonist, showcasing the relevance of these synthetic routes in developing therapeutically valuable compounds (Ikemoto et al., 2005).
Crystal Structure and Antimicrobial Activity
The crystal structure and antimicrobial activities of certain thiophene carboxamide derivatives have been studied, providing detailed insights into the molecular basis of their activity and potential applications in combating microbial infections (Cakmak et al., 2022).
Properties
IUPAC Name |
7-phenyl-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS2/c20-17(18-13-15-7-4-11-21-15)19-9-8-16(22-12-10-19)14-5-2-1-3-6-14/h1-7,11,16H,8-10,12-13H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIFAHCKMYPGCFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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